The influence of the carrier gas on the retention parameters and the height equivalent to the theoretical plate in gas-solid chromatography
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n09ABEH000397
Abstract
The influence of the nature of the carrier gas and of its pressure on the retention and the height equivalent to the theoretical plate in gas-solid chromatography is analysed. The physicochemical processes responsible for this influence are examined. It is shown that the carrier gas is an active participant in the chromatographic process. The bibliography includes 145 references.
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